Cas no 921569-52-0 (2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(prop-2-en-1-yl)acetamide)

• Product name: 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(prop-2-en-1-yl)acetamide
• CAS No: 921569-52-0
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 6430512
• PubChem ID: 18571057

2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl-N-(prop-2-en-1-yl)acetamide
• 2-[2-benzylsulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-prop-2-enylacetamide
• F2258-0432
• 921569-52-0
• N-allyl-2-(2-(benzylthio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide
• 2-[2-(benzylsulfanyl)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-(prop-2-en-1-yl)acetamide
• AKOS004975449

• Inchi： 1S/C16H19N3O2S/c1-2-8-17-15(21)10-19-14(11-20)9-18-16(19)22-12-13-6-4-3-5-7-13/h2-7,9,20H,1,8,10-12H2,(H,17,21)
• InChI Key： NGBLIHZGDCDZCY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC=C(CO)N1CC(NCC=C)=O

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles